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Introduction

5,5'-Dinitro BAPTA is a low-affinity, cell-permeant calcium chelator that has emerged as an
essential tool for investigating cellular signaling pathways characterized by large and rapid
calcium transients. Unlike high-affinity calcium buffers that can completely sequester
intracellular calcium and potentially obscure physiological responses, 5,5-Dinitro BAPTA
modulates these significant fluctuations without abolishing them entirely. This unique property
allows for the detailed study of cellular processes governed by substantial changes in
intracellular calcium concentration, particularly in fields such as neuroscience, muscle
physiology, and apoptosis research.

The addition of two electron-withdrawing nitro groups to the BAPTA (1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid) backbone significantly reduces its affinity for
calcium, resulting in a dissociation constant (Kd) in the millimolar range. This characteristic
makes it an ideal buffer for studying phenomena associated with large, localized calcium
influxes where high-affinity chelators would be quickly saturated. This document provides
detailed application notes and experimental protocols for the effective use of 5,5'-Dinitro BAPTA
in measuring and modulating large calcium transients.
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Quantitative properties of 5,5'-Dinitro BAPTA are summarized in the table below.

Property Value Reference

Molecular Weight 566.43 g/mol (Free Acid)

854.7 g/mol (AM Ester)

Dissociation Constant (Kd) for

~7.5mM
Ca2+
Calcium Binding Reversible
] Free Acid or Acetoxymethyl
Formulation
(AM) Ester
Solubility (AM Ester) Soluble in DMSO

Note: Specific kinetic parameters such as on- and off-rates for calcium binding to 5,5'-Dinitro
BAPTA are not readily available in the reviewed literature.

Signaling Pathways and Experimental Workflow
Mechanism of Action of 5,5'-Dinitro BAPTA AM

The acetoxymethyl (AM) ester form of 5,5'-Dinitro BAPTA is lipophilic, allowing it to passively
diffuse across the cell membrane into the cytosol. Once inside the cell, ubiquitous intracellular
esterases cleave the AM groups, trapping the now charged, active form of the chelator within
the cytoplasm where it can buffer calcium ions.
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Mechanism of 5,5'-Dinitro BAPTA-AM cell loading and activation.

General Experimental Workflow for Measuring Calcium
Transients

A typical experiment to investigate the effect of buffering large calcium transients involves
loading cells with both 5,5'-Dinitro BAPTA AM and a fluorescent calcium indicator, such as
Fura-2 AM. After an incubation period to allow for de-esterification, baseline fluorescence is
recorded before stimulating the cells to induce a calcium transient. The resulting changes in
fluorescence are then recorded and analyzed.

« To cite this document: BenchChem. [Measuring Large Calcium Transients with 5,5'-DINITRO
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1147512?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

